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molecular formula C21H24ClN3O3S B8413345 tert-Butyl (6-(7-chlorothieno[3,2-b]pyridin-2-yl)pyridin-3-yl)methyl(2-methoxyethyl)carbamate

tert-Butyl (6-(7-chlorothieno[3,2-b]pyridin-2-yl)pyridin-3-yl)methyl(2-methoxyethyl)carbamate

Cat. No. B8413345
M. Wt: 434.0 g/mol
InChI Key: RYRXEENRCNVKPA-UHFFFAOYSA-N
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Patent
US08759522B2

Procedure details

To a solution of 4-amino-2-fluorophenol (1.933 g, 15.21 mmol) in DMSO (30 mL) was added potassium tert-butoxide (2.017 g, 17.97 mmol). After 30 min, chloride 145 (6 g, 13.83 mmol) was added and the reaction mixture was heated at 100° C. for 45 min. The mixture was cooled down then poured in water (250 mL) at 40-45° C. and stirred for 30 min. The precipitate was collected by filtration, washed with water (2×30 mL) and dried overnight. The crude solid was triturated with Et2O (50 mL) for 1 h, to afford title compound 126 (4.18 g, 58% yield) as a brown solid. MS (m/z): 525.2 (M+H).
Name
4-amino-2-fluorophenol
Quantity
1.933 g
Type
reactant
Reaction Step One
Name
potassium tert-butoxide
Quantity
2.017 g
Type
reactant
Reaction Step One
Name
DMSO
Quantity
30 mL
Type
solvent
Reaction Step One
Name
chloride
Quantity
6 g
Type
reactant
Reaction Step Two
Name
water
Quantity
250 mL
Type
solvent
Reaction Step Three
Name
title compound 126
Yield
58%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[C:4]([F:9])[CH:3]=1.CC(C)([O-])C.[K+].[C:16]([O:20][C:21](=[O:44])[N:22]([CH2:27][C:28]1[CH:29]=[N:30][C:31]([C:34]2[S:42][C:41]3[C:36](=[N:37][CH:38]=[CH:39][C:40]=3Cl)[CH:35]=2)=[CH:32][CH:33]=1)[CH2:23][CH2:24][O:25][CH3:26])([CH3:19])([CH3:18])[CH3:17]>CS(C)=O.O>[C:16]([O:20][C:21](=[O:44])[N:22]([CH2:27][C:28]1[CH:29]=[N:30][C:31]([C:34]2[S:42][C:41]3[C:36](=[N:37][CH:38]=[CH:39][C:40]=3[O:8][C:5]3[CH:6]=[CH:7][C:2]([NH2:1])=[CH:3][C:4]=3[F:9])[CH:35]=2)=[CH:32][CH:33]=1)[CH2:23][CH2:24][O:25][CH3:26])([CH3:19])([CH3:17])[CH3:18] |f:1.2|

Inputs

Step One
Name
4-amino-2-fluorophenol
Quantity
1.933 g
Type
reactant
Smiles
NC1=CC(=C(C=C1)O)F
Name
potassium tert-butoxide
Quantity
2.017 g
Type
reactant
Smiles
CC(C)([O-])C.[K+]
Name
DMSO
Quantity
30 mL
Type
solvent
Smiles
CS(=O)C
Step Two
Name
chloride
Quantity
6 g
Type
reactant
Smiles
C(C)(C)(C)OC(N(CCOC)CC=1C=NC(=CC1)C1=CC2=NC=CC(=C2S1)Cl)=O
Step Three
Name
water
Quantity
250 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Stirring
Type
CUSTOM
Details
stirred for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled down
FILTRATION
Type
FILTRATION
Details
The precipitate was collected by filtration
WASH
Type
WASH
Details
washed with water (2×30 mL)
CUSTOM
Type
CUSTOM
Details
dried overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
The crude solid was triturated with Et2O (50 mL) for 1 h
Duration
1 h

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound 126
Type
product
Smiles
C(C)(C)(C)OC(N(CCOC)CC=1C=NC(=CC1)C1=CC2=NC=CC(=C2S1)OC1=C(C=C(C=C1)N)F)=O
Measurements
Type Value Analysis
AMOUNT: MASS 4.18 g
YIELD: PERCENTYIELD 58%
YIELD: CALCULATEDPERCENTYIELD 57.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.